Cas no 5205-32-3 (2,4,6-Octatrienoic acid)
2,4,6-Octatrienoic acid structure
Product Name:2,4,6-Octatrienoic acid
CAS No:5205-32-3
MF:C8H10O2
MW:138.163802623749
CID:371081
Update Time:2025-04-19
2,4,6-Octatrienoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Octatrienoic acid
- octa-2,4,6-trienoic acid
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- Inchi: 1S/C8H10O2/c1-2-3-4-5-6-7-8(9)10/h2-7H,1H3,(H,9,10)/b3-2-,5-4+,7-6-
- InChI Key: IAAPVNQZSBLWKH-OFZCCQTHSA-N
- SMILES: C/C=C\C=C\C=C/C(=O)O
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 1.015
- Boiling Point: 283.3°Cat760mmHg
- Flash Point: 189.5°C
- Refractive Index: 1.512
- PSA: 37.3
- LogP: 1.75950
2,4,6-Octatrienoic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
5205-32-3 (2,4,6-Octatrienoic acid) Related Products
- 110-44-1(Sorbic acid)
- 590-00-1(Potassium sorbate)
- 3588-17-8(trans,trans-Muconic Acid)
- 21651-12-7((2E)-2,4-Pentadienoic Acid)
- 17016-39-6(2,4,6,8-Decatetraenoic Acid)
- 1119-72-8(cis,cis-Muconic acid)
- 24634-61-5(Potassium sorbate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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